Cas no 1807045-47-1 (Methyl 5-iodobenzo[d]oxazole-2-acetate)

• Product Name: Methyl 5-iodobenzo[d]oxazole-2-acetate
• CAS No: 1807045-47-1
• MF: C₁₀H₈INO₃
• MW: 317.079895019531
• CID: 4818404
• Update Time: 2025-06-08

Methyl 5-iodobenzo[d]oxazole-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodobenzo[d]oxazole-2-acetate

• Inchi： 1S/C10H8INO3/c1-14-10(13)5-9-12-7-4-6(11)2-3-8(7)15-9/h2-4H,5H2,1H3
• InChI Key： LVPKIAQMHPGLAB-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N=C(CC(=O)OC)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3

Additional information on Methyl 5-iodobenzo[d]oxazole-2-acetate

Methyl 5-iodobenzo[d]oxazole-2-acetate (CAS No. 1807045-47-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-iodobenzo[d]oxazole-2-acetate (CAS No. 1807045-47-1) is a significant intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its unique structural framework, has garnered considerable attention due to its utility in constructing complex molecular architectures essential for drug discovery and development.

The molecular structure of Methyl 5-iodobenzo[d]oxazole-2-acetate consists of a benzo[d]oxazole core substituted with an iodine atom at the 5-position and an acetoxy group at the 2-position. This arrangement provides a rich scaffold for further functionalization, making it an invaluable building block for synthetic chemists. The presence of the iodine atom at the 5-position is particularly noteworthy, as it serves as an excellent handle for cross-coupling reactions, which are fundamental in modern organic synthesis.

In recent years, there has been a surge in research focused on developing efficient cross-coupling reactions to construct biaryl and heteroaryl systems. The iodine moiety in Methyl 5-iodobenzo[d]oxazole-2-acetate facilitates such transformations, enabling the introduction of diverse substituents at various positions of the benzo[d]oxazole ring. These modifications are crucial for tailoring the pharmacological properties of potential drug candidates.

The pharmaceutical industry has increasingly leveraged benzo[d]oxazole derivatives due to their demonstrated biological activity across a spectrum of therapeutic areas. These derivatives exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The versatility of Methyl 5-iodobenzo[d]oxazole-2-acetate lies in its ability to serve as a precursor for synthesizing these bioactive molecules through palladium-catalyzed cross-coupling reactions.

One of the most prominent applications of Methyl 5-iodobenzo[d]oxazole-2-acetate is in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The benzo[d]oxazole core is known to interact with biological targets in a manner that can modulate their activity, making it an attractive scaffold for drug design.

The iodine atom in Methyl 5-iodobenzo[d]oxazole-2-acetate allows for palladium-catalyzed Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry for constructing biaryl systems. These reactions enable the introduction of aryl or vinyl groups at various positions, expanding the structural diversity of derived compounds. Such modifications can fine-tune pharmacokinetic and pharmacodynamic properties, enhancing drug efficacy and minimizing side effects.

In addition to its role in kinase inhibition, Methyl 5-iodobenzo[d]oxazole-2-acetate has been explored in the development of antimicrobial agents. The benzo[d]oxazole moiety is known to exhibit activity against various bacterial and fungal strains due to its ability to disrupt essential cellular processes. By incorporating different substituents through cross-coupling reactions, chemists can optimize these antimicrobial properties for treating resistant infections.

The synthesis of Methyl 5-iodobenzo[d]oxazole-2-acetate itself is a testament to the advancements in synthetic methodologies. Modern techniques have enabled more efficient and scalable production processes, ensuring a steady supply of this valuable intermediate for pharmaceutical applications. The ability to produce high-purity batches is crucial for maintaining consistency in drug development pipelines.

Ongoing research continues to uncover new applications for Methyl 5-iodobenzo[d]oxazole-2-acetate beyond traditional pharmaceutical uses. For instance, scientists are investigating its potential in materials science and agrochemicals due to its structural versatility. These emerging fields highlight the broad utility of this compound and its derivatives.

The integration of computational chemistry and machine learning has further accelerated the discovery process involving Methyl 5-iodobenzo[d]oxazole-2-acetate. These tools enable virtual screening and de novo design of potential drug candidates based on structural fragments like those found in this compound. Such approaches have significantly reduced the time and resources required for hit identification and optimization.

In conclusion, Methyl 5-iodobenzo[d]oxazole-2-acetate (CAS No. 1807045-47-1) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing complex molecular architectures essential for drug discovery and development. As research progresses, we can expect even more innovative applications and derivatives emerging from this versatile compound.